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Compound of Interest

Compound Name: Lithium nitrate

Cat. No.: B148061 Get Quote

This technical guide provides an in-depth overview of the thermodynamic data associated with

the formation of lithium nitrate (LiNO₃). It is intended for researchers, scientists, and

professionals in drug development and other relevant fields who require a thorough

understanding of the energetic properties of this compound. This document presents key

thermodynamic parameters, detailed experimental protocols for their determination, and visual

representations of the underlying processes.

Core Thermodynamic Data
The formation of lithium nitrate from its constituent elements in their standard states is an

exothermic process, indicating a release of energy and the formation of a stable compound.

The key thermodynamic parameters for the formation of solid lithium nitrate at standard

conditions (298.15 K and 1 bar) are summarized in the table below.
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Thermodynamic
Parameter

Symbol Value Units

Standard Enthalpy of

Formation
ΔfH° -482.3 kJ/mol

Standard Gibbs Free

Energy of Formation
ΔfG° -389.5 kJ/mol

Standard Molar

Entropy
S° 105 J/(mol·K)

These values are crucial for predicting the spontaneity and equilibrium of reactions involving

lithium nitrate.

Formation Reaction Pathway
The standard formation reaction of lithium nitrate from its elements in their standard states

can be represented as follows:

Li(s) + 1/2 N₂(g) + 3/2 O₂(g) → LiNO₃(s)

The following diagram illustrates this theoretical formation pathway.

Reactants (Standard State)

Product
Li (s)

LiNO₃ (s)
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Figure 1: Theoretical formation pathway of solid lithium nitrate.

Experimental Determination of Enthalpy of
Formation
The standard enthalpy of formation of lithium nitrate is typically determined indirectly using

solution calorimetry and the application of Hess's Law. A common experimental approach

involves the neutralization reaction of lithium carbonate (Li₂CO₃) with nitric acid (HNO₃).

Experimental Protocol: Solution Calorimetry
This protocol outlines the determination of the enthalpy of neutralization of lithium carbonate

with nitric acid, which can then be used to calculate the standard enthalpy of formation of

lithium nitrate.

Materials and Equipment:

High-precision solution calorimeter (e.g., a "coffee-cup" calorimeter for demonstration, or a

more sophisticated isothermal or isoperibol calorimeter for high-accuracy measurements)

Digital thermometer with a precision of at least ±0.1 °C

Magnetic stirrer and stir bar

Analytical balance with a precision of at least ±0.001 g

Volumetric flasks, pipettes, and burettes

Lithium carbonate (Li₂CO₃), anhydrous, high purity

Nitric acid (HNO₃), standardized solution (e.g., 2.00 M)

Deionized water

Procedure:

Calorimeter Calibration: The heat capacity of the calorimeter must be determined. This is

typically done by mixing known amounts of hot and cold water or by using a reaction with a
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well-known enthalpy change.

Reactant Preparation:

Accurately weigh a specific amount of anhydrous lithium carbonate (e.g., ~1.5 g).

Precisely measure a known volume of the standardized nitric acid solution (e.g., 50.0 mL

of 2.00 M HNO₃) and transfer it into the calorimeter.

Temperature Measurement:

Allow the nitric acid solution in the calorimeter to reach thermal equilibrium while stirring

gently.

Record the temperature at regular intervals (e.g., every 30 seconds) for several minutes to

establish a stable initial temperature (T_initial).

Reaction Initiation:

Rapidly and completely add the weighed lithium carbonate to the nitric acid in the

calorimeter.

Continue to stir the solution and record the temperature at regular intervals as it changes.

Monitor the temperature until it reaches a maximum or minimum and then begins to return

to the baseline, or until it stabilizes at a new temperature (T_final).

Data Analysis:

Plot a graph of temperature versus time to determine the change in temperature (ΔT) for

the reaction, extrapolating the pre- and post-reaction temperature readings to the time of

mixing to correct for heat loss to the surroundings.

Calculate the heat absorbed or released by the solution (q_solution) using the formula:

q_solution = m_solution * c_solution * ΔT where m_solution is the mass of the final

solution and c_solution is its specific heat capacity (often assumed to be that of water,

4.184 J/g·°C, for dilute solutions).
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Calculate the heat absorbed or released by the calorimeter (q_calorimeter) using:

q_calorimeter = C_calorimeter * ΔT where C_calorimeter is the heat capacity of the

calorimeter.

The total heat of reaction (q_rxn) is: q_rxn = -(q_solution + q_calorimeter)

Calculate the molar enthalpy of reaction (ΔH_rxn) by dividing q_rxn by the number of

moles of the limiting reactant (in this case, lithium carbonate).

Calculation of Enthalpy of Formation using Hess's Law:

The enthalpy of the reaction Li₂CO₃(s) + 2HNO₃(aq) → 2LiNO₃(aq) + H₂O(l) + CO₂(g) is

determined experimentally. To find the standard enthalpy of formation of solid LiNO₃, this value

is combined with the known standard enthalpies of formation of Li₂CO₃(s), HNO₃(aq), H₂O(l),

and CO₂(g), as well as the enthalpy of solution of LiNO₃.

The following diagram illustrates the workflow for this experimental determination.
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Figure 2: Experimental workflow for calorimetric determination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b148061?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This comprehensive guide provides the essential thermodynamic data for the formation of

lithium nitrate and a detailed methodology for its experimental determination. The provided

information is critical for researchers and scientists working with this compound in various

applications.

To cite this document: BenchChem. [A Comprehensive Technical Guide to the
Thermodynamic Data on Lithium Nitrate Formation]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b148061#thermodynamic-data-on-
lithium-nitrate-formation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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